Cas no 57012-20-1 ((1,3-Dimethyl-1H-pyrazol-5-yl)methanol)

• Product Name: (1,3-Dimethyl-1H-pyrazol-5-yl)methanol
• CAS No: 57012-20-1
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• MDL: MFCD02682037
• CID: 366222
• PubChem ID: 2776363
• Update Time: 2025-05-20

(1,3-Dimethyl-1H-pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1,3-Dimethyl-1H-pyrazol-5-yl)methanol
• 1,3-DIMETHYL-5-(HYDROXYMETHYL)PYRAZOLE
• AKOS PAO-0016
• RARECHEM AL BD 1315
• 5-(Hydroxymethyl)-1,3-dimethyl-1H-pyrazole
• 1,3-Dimethyl-5-(hydroxymethyl)-1H-pyrazole
• (2,5-dimethylpyrazol-3-yl)methanol
• 1H-Pyrazole-5-methanol,1,3-dimethyl-
• (2,5-Dimethyl-2H-pyrazol-3-yl)methanol
• 1H-Pyrazole-5-methanol, 1,3-dimethyl-
• (1,3-Dimethyl-1H-pyrazole-5-yl)methanol
• (2,5-DIMETHYL-2H-PYRAZOL-3-YL)-METHANOL
• (1,3-dimethylpyrazol-5-yl)methan-1-ol
• PubChem23626
• GUJDKMVLHCJODO-UHFFFAOYSA-N
• SBB024986
• STK351929
• (2,5-dimethyl-3-pyrazolyl)methanol
• PB29211
• EN300-110473
• BP-11230
• CS-0053669
• (1,3-Dimethyl-1H-pyrazol-5-yl)methanol, AldrichCPR
• PS-4275
• DTXSID60380017
• J-500092
• 5-(Hydroxymethyl)-1,3-dimethylpyrazole
• AKOS003673948
• 57012-20-1
• Z1201621842
• SY032615
• AMY26983
• A831280
• SCHEMBL243532
• MFCD02682037
• FT-0604497
• DB-015713
• ALBB-028052

• MDL： MFCD02682037
• Inchi： 1S/C6H10N2O/c1-5-3-6(4-9)8(2)7-5/h3,9H,4H2,1-2H3
• InChI Key： GUJDKMVLHCJODO-UHFFFAOYSA-N
• SMILES： OCC1=CC(C)=NN1C

Computed Properties

• Exact Mass: 126.07900
• Monoisotopic Mass: 126.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 38

Experimental Properties

• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 248.6±25.0 ºC (760 Torr),
• Flash Point: 104.1±23.2 ºC,
• Refractive Index: 1.543
• Solubility: Soluble (134 g/l) (25 º C),
• PSA: 38.05000
• LogP: 0.22080

(1,3-Dimethyl-1H-pyrazol-5-yl)methanol Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Additional information on (1,3-Dimethyl-1H-pyrazol-5-yl)methanol

Introduction to (1,3-Dimethyl-1H-pyrazol-5-yl)methanol (CAS No. 57012-20-1)

(1,3-Dimethyl-1H-pyrazol-5-yl)methanol, with the CAS number 57012-20-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic alcohol has garnered attention due to its unique structural properties and potential applications in drug development and material science. The compound belongs to the pyrazole class, which is well-known for its broad range of biological activities and industrial uses.

The molecular structure of (1,3-Dimethyl-1H-pyrazol-5-yl)methanol consists of a pyrazole ring substituted with two methyl groups at the 1 and 3 positions, and a hydroxymethyl group at the 5 position. This specific arrangement contributes to its reactivity and makes it a valuable intermediate in synthetic chemistry. The presence of the hydroxymethyl group allows for further functionalization, making it a versatile building block for more complex molecules.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy in various pharmacological applications. Research has shown that compounds containing the pyrazole moiety exhibit properties such as anti-inflammatory, antimicrobial, and anticancer activities. The (1,3-Dimethyl-1H-pyrazol-5-yl)methanol derivative is no exception, and its potential has been explored in several cutting-edge studies.

One of the most compelling aspects of (1,3-Dimethyl-1H-pyrazol-5-yl)methanol is its role in the synthesis of biologically active molecules. For instance, studies have demonstrated its utility in creating novel scaffolds for drug candidates. The pyrazole ring can interact with biological targets in multiple ways, enhancing binding affinity and selectivity. This has led to investigations into its use as a precursor for developing treatments against diseases such as cancer and neurodegenerative disorders.

The compound's reactivity also makes it valuable in material science applications. Pyrazole derivatives are known for their ability to form coordination complexes with metal ions, which can be exploited in catalysis and material design. The hydroxymethyl group in (1,3-Dimethyl-1H-pyrazol-5-yl)methanol provides additional sites for interaction, further expanding its potential uses.

Recent advancements in computational chemistry have also highlighted the importance of (1,3-Dimethyl-1H-pyrazol-5-yl)methanol in drug discovery. Molecular modeling studies have shown that this compound can be a key intermediate in designing molecules with improved pharmacokinetic properties. These studies suggest that optimizing the substitution pattern on the pyrazole ring can lead to enhanced bioavailability and reduced toxicity.

In addition to its pharmaceutical applications, (1,3-Dimethyl-1H-pyrazol-5-yl)methanol has shown promise in agricultural research. Pyrazole derivatives are being explored as potential leads for developing new pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The structural features of this compound make it a candidate for designing environmentally friendly agrochemicals.

The synthesis of (1,3-Dimethyl-1H-pyrazol-5-yl)methanol involves multi-step organic reactions that highlight the expertise required in modern synthetic chemistry. Advanced techniques such as cross-coupling reactions and catalytic hydrogenation are often employed to achieve high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for research purposes.

The safety profile of (1,3-Dimethyl-1H-pyrazol-5-yl)methanol is another important consideration. While it is not classified as a hazardous substance under current regulations, proper handling procedures must be followed to ensure safe laboratory practices. Researchers working with this compound should adhere to standard protocols for organic synthesis and handling of intermediates.

The future prospects for (1,3-Dimethyl-1H-pyrazol-5-yl)methanol are promising, given its versatility and potential applications across multiple fields. Ongoing research aims to uncover new derivatives with enhanced properties and expanded utility. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to novel therapeutic agents and advanced materials.

In conclusion, (1,3-Dimethyl-1H-pyrazol-5-yl)methanol (CAS No. 57012-20-1) is a compound of significant interest in chemical research. Its unique structure and reactivity make it a valuable tool for drug development, material science, and agricultural applications. As research continues to evolve, the potential uses of this compound are expected to expand further, contributing to advancements across various scientific disciplines.